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Compound of Interest

Compound Name:
Methyl 2-(2-chlorophenyl)-2-

oxoacetate

Cat. No.: B1250044 Get Quote

Disclaimer: Specific safety and toxicological data for methyl o-chlorobenzoylformate (methyl 2-

chlorobenzoylformate) is not readily available in public databases. This guide is compiled

based on the safety data of structurally similar compounds, namely methyl 2-chlorobenzoate

and the reactive precursor 2-chlorobenzoyl chloride. Researchers, scientists, and drug

development professionals should handle methyl o-chlorobenzoylformate with extreme caution,

assuming it possesses hazards similar to or greater than its analogs.

Executive Summary
This technical guide provides an in-depth overview of the potential hazards, safe handling

procedures, and emergency protocols for methyl o-chlorobenzoylformate. Due to the absence

of specific data, this document extrapolates information from its structural analogs. All

quantitative data is presented in structured tables for clarity. Experimental protocols for the

synthesis of a related compound are included to provide context for handling. Visual diagrams

generated using Graphviz are provided to illustrate safe handling workflows.

Hazard Identification and Classification
Based on analogous compounds, methyl o-chlorobenzoylformate is anticipated to be a

hazardous chemical. The primary hazards are expected to be related to its reactivity and

potential for causing irritation or harm upon contact or inhalation.

GHS Hazard Classification (Anticipated)
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The GHS classification for the analogous compound, methyl 4-chlorobenzoate, includes skin

irritation (Category 2), eye irritation (Category 2), and specific target organ toxicity – single

exposure (Category 3).[1] The precursor, 2-chlorobenzoyl chloride, is classified as causing

severe skin burns and eye damage.[2][3] Therefore, a cautious approach would be to assume

methyl o-chlorobenzoylformate may possess similar or intermediate properties.

Anticipated GHS Pictograms:

GHS07: Harmful/Irritant

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of the analogous

compound, methyl 2-chlorobenzoate. These values should be considered as estimates for

methyl o-chlorobenzoylformate.

Property
Value (for Methyl 2-
chlorobenzoate)

Reference

CAS Number 610-96-8 [4][5]

Molecular Formula C₈H₇ClO₂ [5]

Molecular Weight 170.59 g/mol

Appearance Liquid

Boiling Point 86-88 °C / 2.5 mmHg

Density 1.191 g/mL at 25 °C

Flash Point
109.0 °C (228.2 °F) - closed

cup

Refractive Index n20/D 1.536

Toxicological Information (Based on Analogs)
No specific toxicological data for methyl o-chlorobenzoylformate is available. The information

below is for analogous compounds and should be used as a guide for assessing potential risks.
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Hazard
Description (Based on
Analogs)

Reference

Acute Toxicity

For methyl benzoate (a related

compound), it is harmful if

swallowed.

[6]

Skin Corrosion/Irritation

2-Chlorobenzoyl chloride

causes severe skin burns.[2][3]

Methyl 4-chlorobenzoate

causes skin irritation.[1]

Serious Eye Damage/Irritation

2-Chlorobenzoyl chloride

causes severe eye damage.[2]

[3] Methyl 4-chlorobenzoate

causes serious eye irritation.[1]

Respiratory Irritation

2-Chlorobenzoyl chloride may

cause corrosive injuries to the

upper respiratory tract and

lungs upon inhalation.[2][7]

Methyl 4-chlorobenzoate may

cause respiratory irritation.[1]

Experimental Protocols: Synthesis of a Related
Compound
The following is a summarized experimental protocol for the synthesis of methyl 2-

chlorobenzoate, providing context for handling similar reagents and reaction conditions.

Synthesis of Methyl 2-chlorobenzoate

Reaction Setup: To a 500mL conical flask, add 100.0g of 2-chlorobenzoic acid, 300mL of

methanol, and 10mL of concentrated sulfuric acid.

Reflux: Fit the flask with a reflux condenser and heat the mixture to a gentle boil with stirring

for 8 hours.
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Quenching: After cooling to room temperature, pour the reaction mixture into 400mL of water.

Extraction: Separate the organic layer.

Washing: Wash the organic layer twice with 40mL of water.

Drying: Dry the organic layer with anhydrous calcium chloride.

Purification: Purify the product by fractional distillation under reduced pressure.

Safe Handling and Storage
Given the anticipated hazards, stringent safety protocols must be followed when handling

methyl o-chlorobenzoylformate.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[3]

Skin Protection: Wear impervious gloves and protective clothing.[3]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

exposure limits are exceeded, use a full-face respirator.

Handling Procedures
Avoid all personal contact, including inhalation.

Use in a well-ventilated area or a chemical fume hood.

Keep away from heat, sparks, and open flames.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage
Store in a cool, dry, well-ventilated area.
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Keep containers securely sealed when not in use.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

water.[4]

Emergency Procedures
First Aid Measures

If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing.

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.

[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[3]

If Swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.[3]

Spill and Leak Procedures
Evacuate personnel to a safe area.[8]

Wear appropriate personal protective equipment.[8]

Absorb the spill with inert material and collect for disposal.

Wash the spill area and prevent runoff into drains.

Visual Diagrams
The following diagrams illustrate key workflows for the safe handling of methyl o-

chlorobenzoylformate.
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Preparation Handling Cleanup & Disposal

Review SDS of Analogs Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Certified
Chemical Fume Hood Weigh/Measure Chemical Perform Reaction Conduct Aqueous Workup Decontaminate Glassware Dispose of Chemical Waste

(Follow Institutional Guidelines) Remove PPE

Immediate Actions

Follow-up

Spill or Exposure Occurs

Alert Others in the Vicinity Administer First Aid
(Eye Wash, Safety Shower)

Evacuate Immediate Area
(if necessary)

Report Incident to Supervisor Seek Medical Attention

Initiate Spill Cleanup
(if safe to do so)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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